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Compound of Interest

Compound Name: Picaridin-d3
Cat. No.: B15562514
Get Quote
. J
Introduction

Picaridin-d3 is the deuterated isotopologue of Picaridin, a widely used insect repellent. Its
primary application in research and development is as an internal standard for the accurate
quantification of Picaridin in various biological and environmental matrices using mass
spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)
and Liquid Chromatography-Mass Spectrometry (LC-MS). The stable isotope label ensures
that Picaridin-d3 has nearly identical chemical and physical properties to Picaridin, but is
distinguishable by its higher mass. This allows it to co-elute with the analyte of interest and be
used to correct for variations in sample preparation, injection volume, and instrument response,
leading to highly accurate and precise quantification.

Physicochemical Properties of Picaridin-d3

The key quantitative data for Picaridin-d3 are summarized in the table below.
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Property Value References
CAS Number 2928067-33-6 [1][2]
Molecular Formula C12H20D3NOs3 [11[31[41[5]
Molecular Weight 232.33 g/mol [31[5]

Icaridin-d3, KBR 3023-d3,
Bayrepel-d3, 2-(2-

Synonyms Hydroxyethyl)-1- [11[3114115]
piperidinecarboxylic Acid 1-

Methyl-d3-propyl Ester

Appearance Colorless Liquid/Qil [1][41[5]

Purity >99% deuterated forms (di-d3)  [1][4]

N Slightly soluble in Chloroform
Solubility [1114]
and Methanol

Storage 2-8°C Refrigerator or -20°C [4][5]

Experimental Protocols

Detailed methodologies for key experiments involving Picaridin and its deuterated analogue are
provided below. These protocols are based on established methods and should be adapted as
necessary for specific experimental conditions.

Quantification of Picaridin in Human Urine by LC-MS/MS

This protocol describes a method for the quantitative analysis of Picaridin in human urine
samples using Picaridin-d3 as an internal standard.

a. Materials and Reagents
e Picaridin analytical standard
» Picaridin-d3 (internal standard)

e LC-MS grade methanol, acetonitrile, and water
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Formic acid (99% purity)

B-glucuronidase/arylsulfatase from Helix pomatia

Potassium phosphate buffer (0.2 M, pH 6.8)

Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

. Sample Preparation

To 250 pL of urine sample, add 20 uL of Picaridin-d3 internal standard solution
(concentration to be optimized based on expected Picaridin levels).

For the analysis of conjugated metabolites, add 15 pL of 3-glucuronidase/arylsulfatase and
potassium phosphate buffer.

Incubate the samples at 37°C for 17 hours for deconjugation.

Acidify the sample by adding 500 pL of 2% formic acid.

Condition the SPE cartridge with methanol followed by water.

Load the sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute the analyte and internal standard with methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS
analysis.

. LC-MS/MS Conditions

LC System: Agilent 1200 series or equivalent

Column: InertSustain AQ-C18 (150 mm x 2.1 mm, 3 um) or equivalent
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¢ Mobile Phase A: Water with 0.1% formic acid
e Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: 40% B to 90% B over 6 min, hold at 90% B for 3 min, return to 40% B and re-
equilibrate.

e Flow Rate: 0.2 mL/min

e Injection Volume: 8 uL

e Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., AB Sciex API 3000)
« |onization Mode: Positive Electrospray lonization (ESI+)

e Monitoring Mode: Multiple Reaction Monitoring (MRM)

o Note: Specific MRM transitions for Picaridin and Picaridin-d3 need to be optimized.

Functional Assay of Insect Odorant Receptors in
Xenopus Oocytes

This protocol outlines a method to assess the inhibitory effect of Picaridin on insect odorant
receptors expressed in Xenopus laevis oocytes using two-electrode voltage-clamp
electrophysiology.

a. Materials and Reagents

e Xenopus laevis oocytes

o CRNA for the insect odorant receptor (e.g., AaOR2) and its co-receptor (e.g., AaOR7)
 Picaridin

e Odorant agonist (e.g., indole for AaOR2)

e ND96 solution (96 mM NacCl, 2 mM KCI, 1 mM MgClz, 1.8 mM CaClz, 5 mM HEPES, pH 7.6)
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e Collagenase
¢ Microinjection and two-electrode voltage-clamp setup
b. Experimental Procedure

o Oocyte Preparation: Surgically remove oocyte lobes from an anesthetized female Xenopus
laevis. Treat with collagenase to defolliculate and isolate individual oocytes.

» CRNA Injection: Inject oocytes with a mixture of cRNA for the odorant receptor and its co-
receptor (e.g., 50 ng of each). Incubate the injected oocytes in ND96 solution at 18°C for 3-5
days to allow for receptor expression.

» Electrophysiological Recording:
o Place an oocyte in a recording chamber continuously perfused with ND96 solution.

o Impale the oocyte with two glass microelectrodes filled with 3 M KCI (one for voltage
recording, one for current injection).

o Clamp the oocyte membrane potential at -70 mV.
o Apply the specific odorant agonist to elicit a baseline current response.
o To test for inhibition, co-apply the odorant agonist with varying concentrations of Picaridin.

o Record the current responses and calculate the percentage of inhibition for each Picaridin
concentration.

o Construct a dose-response curve and determine the ICso value for Picaridin.

Visualizations
Workflow for Picaridin Quantification
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Caption: Workflow for the quantification of Picaridin using Picaridin-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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